2-Methyl-1-nitrobutane

• CAS: 3457-57-6
• Molecular Formula: C5H11NO2
• Molecular Weight: 117.15 g/mol
• InChI: InChI=1S/C5H11NO2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3
• InChIKey: NAURQXSCQKYEIC-UHFFFAOYSA-N

2-Methyl-1-nitrobutane (CAS 3457-57-6) – Structural and Physicochemical Baseline for C5 Branched Primary Nitroalkane Selection

2-Methyl-1-nitrobutane (CAS 3457-57-6) is a branched primary nitroalkane with the molecular formula C5H11NO2 and a molecular weight of 117.15 g/mol, classified as a C-nitro compound [1]. It is a colorless liquid at ambient temperature, with a predicted boiling point of 156.3±8.0 °C (760 mmHg) and an ACD/LogP of 1.75, indicating moderate lipophilicity . The nitro group is attached to a terminal (primary) carbon of a 2-methylbutyl skeleton, placing this compound in the primary nitroalkane subclass and distinguishing its reactivity and safety profile from secondary and tertiary nitroalkane isomers [1].

Primary nitroalkane — non-mutagenic class profile

Branched C5 scaffold enables chiral amine synthon access

Moderate lipophilicity supports organic-phase extraction workflows

• [1] PubChem. 2-Methyl-1-nitrobutane. Compound Summary CID 12801409. National Center for Biotechnology Information. View Source

Why Generic C4–C5 Nitroalkane Substitution Fails for 2-Methyl-1-nitrobutane Applications

Within the family of C4–C5 nitroalkanes, physical, toxicological, and enzymatic properties are acutely sensitive to carbon skeleton branching and the position of the nitro group. A seemingly minor change—moving the nitro group from a primary to a secondary carbon—converts non-mutagenic compounds into Ames-positive mutagens via nitronate formation [1]. Similarly, boiling point differences of 3–18 °C among isomers dictate the feasibility of fractional distillation in multi-component nitration product streams [2]. Substituting 2-methyl-1-nitrobutane with 1-nitrobutane, 2-nitrobutane, or 3-methyl-1-nitrobutane without property-aware selection can therefore compromise purification yield, safety profile, enzymatic stability, and downstream synthetic utility.

Secondary nitroalkane isomer 2-Nitrobutane may introduce mutagenic risk via nitronate formation, altering genotoxicity profile

Linear primary analog 1-Nitrobutane shifts boiling point and lipophilicity, affecting distillation and extraction performance

Tertiary isomer co-product 2-Methyl-2-nitrobutane changes nitration product distribution, complicating purification yield

• [1] Conaway, C.C., et al. (1991). Evaluation of secondary nitroalkanes, their nitronates, primary nitroalkanes, nitrocarbinols, and other aliphatic nitro compounds in the Ames Salmonella assay. Mutation Research Letters, 261(2), 95–104. View Source
• [2] Hass, H.B., et al. (1939). Nitration of Isopentane. Industrial and Engineering Chemistry, 31(5), 649–651. View Source

Quantitative Comparator Evidence for 2-Methyl-1-nitrobutane vs. Closest Analogs and Isomers

Boiling Point Differentiation of 2-Methyl-1-nitrobutane from 1-Nitrobutane and 2-Nitrobutane for Distillation-Based Separation

2-Methyl-1-nitrobutane exhibits a predicted normal boiling point of 156.3±8.0 °C (at 760 mmHg), which is approximately 3.4 °C higher than that of the linear primary analog 1-nitrobutane (152.9±3.0 °C) and approximately 17.8 °C higher than that of the secondary isomer 2-nitrobutane (138.5 °C) [1]. This boiling point elevation relative to 2-nitrobutane is sufficient for straightforward fractional distillation separation, while the narrower gap versus 1-nitrobutane demands higher-efficiency fractionation, directly informing procurement-grade purity specifications [2].

Boiling point

Context-dependent

ΔTb +17.8 °C vs. 2-nitrobutane

Supports fractional distillation separation

Narrower gap vs. 1-nitrobutane demands higher plate count

Evidence Dimension	Normal boiling point at 760 mmHg
Target Compound Data	156.3 ± 8.0 °C (predicted, ACD/Labs)
Comparator Or Baseline	1-Nitrobutane: 152.9 ± 3.0 °C; 2-Nitrobutane: 138.5 °C
Quantified Difference	ΔTb = +3.4 °C vs. 1-nitrobutane; +17.8 °C vs. 2-nitrobutane
Conditions	Predicted data (ACD/Labs Percepta Platform v14.00); 2-nitrobutane experimental value from literature

Why This Matters

The large boiling point gap relative to 2-nitrobutane enables its removal by simple distillation, whereas separation from 1-nitrobutane requires a higher theoretical plate count, directly affecting capital and operating costs in purification.

• [1] 0elem. 2-Nitrobutane (CAS 600-24-8). Physical properties. View Source
• [2] Hass, H.B., et al. (1939). Nitration of Isopentane. Industrial and Engineering Chemistry, 31(5), 649–651. View Source

Non-Mutagenic Profile of Primary Nitroalkanes Versus Mutagenic Secondary Nitroalkanes in the Ames Salmonella Assay

In the Ames Salmonella assay (strains TA98, TA100, TA102), primary nitroalkanes including 1-nitropropane, 1-nitrobutane, and 1-nitropentane were not mutagenic, or only marginally so, at the concentrations tested [1]. In contrast, the secondary nitroalkanes 2-nitropropane, 2-nitrobutane, and 3-nitropentane exhibited significant mutagenicity via their nitronate forms at 10–80 μmol/plate in TA100 and TA102 [1]. 2-Methyl-1-nitrobutane, as a primary nitroalkane, belongs to the non-mutagenic class, whereas the isomeric secondary nitroalkane 2-nitrobutane carries a demonstrated mutagenic risk that would trigger additional regulatory scrutiny in pharmaceutical intermediate applications [1].

Ames mutagenicity

Class-level

Primary class: non-mutagenic (inferred)

May mitigate genotoxicity liability context

2-Nitrobutane mutagenic at 10–80 µmol/plate

Evidence Dimension	Ames mutagenicity (Salmonella TA100, TA102)
Target Compound Data	Not tested directly; inferred non-mutagenic based on primary nitroalkane class (1-nitrobutane, 1-nitropentane non-mutagenic)
Comparator Or Baseline	2-Nitrobutane nitronate: significantly mutagenic at 10–80 μmol/plate
Quantified Difference	Qualitative: non-mutagenic (primary class) vs. mutagenic (secondary class)
Conditions	Salmonella typhimurium TA98, TA100, TA102; plate incorporation assay; 10–80 μmol/plate

Why This Matters

For pharmaceutical intermediate or agrochemical procurement, selecting a non-mutagenic primary nitroalkane precursor over a mutagenic secondary isomer minimizes genotoxicity liability and simplifies the safety data package required for regulatory submission.

• [1] Conaway, C.C., et al. (1991). Evaluation of secondary nitroalkanes, their nitronates, primary nitroalkanes, nitrocarbinols, and other aliphatic nitro compounds in the Ames Salmonella assay. Mutation Research Letters, 261(2), 95–104. View Source

Enhanced Lipophilicity of 2-Methyl-1-nitrobutane (ACD/LogP 1.75) Relative to Linear 1-Nitrobutane (ACD/LogP 1.40)

The ACD/LogP value of 2-methyl-1-nitrobutane is predicted as 1.75, compared with 1.40 for the linear analog 1-nitrobutane . This 0.35 log unit increase corresponds to an approximately 2.2-fold higher octanol/water partition coefficient (10^0.35 ≈ 2.2), indicating greater lipophilicity directly attributable to the additional methyl branch on the carbon skeleton .

Lipophilicity

Context-dependent

ACD/LogP 1.75

+0.35 vs. 1-nitrobutane

~2.2× higher organic-phase retention

May reduce extraction cycle count

Evidence Dimension	Octanol/water partition coefficient (ACD/LogP)
Target Compound Data	1.75
Comparator Or Baseline	1-Nitrobutane: 1.40
Quantified Difference	ΔLogP = +0.35 (~2.2× higher partition coefficient)
Conditions	ACD/Labs Percepta Platform v14.00 predicted values

Why This Matters

Higher lipophilicity translates to improved organic-phase extraction efficiency and altered biological partitioning; in liquid-liquid extraction workflows or pro-drug design, 2-methyl-1-nitrobutane offers quantifiably better organic-phase retention than the linear analog.

Reduced Nitroalkane Oxidase Substrate Turnover Expected for Branched-Chain 2-Methyl-1-nitrobutane Versus Optimal Unbranched Substrate 1-Nitrobutane

Nitroalkane oxidase from Fusarium oxysporum displays a marked preference for unbranched primary nitroalkanes, with V/K values increasing with alkyl chain length and reaching a maximum with 1-nitrobutane [1]. Each methylene group contributes approximately 2.6 kcal/mol in binding energy at the hydrophobic active site [1]. The methyl branch at the α-carbon of 2-methyl-1-nitrobutane introduces steric hindrance that is predicted to reduce V/K relative to the optimal substrate 1-nitrobutane, by analogy with the established structure-activity trend for this enzyme family [1].

Enzymatic oxidation

Class-level

Predicted lower V/K than 1-nitrobutane

Longer metabolic half-life context

Steric hindrance from α-methyl branch

Evidence Dimension	Nitroalkane oxidase catalytic efficiency (V/K)
Target Compound Data	Predicted to be lower than 1-nitrobutane (not directly measured)
Comparator Or Baseline	1-Nitrobutane: maximum V/K among primary nitroalkanes tested; ΔG_binding ≈ 2.6 kcal/mol per methylene
Quantified Difference	Qualitative: steric hindrance from α-methyl branch predicted to decrease V/K
Conditions	Fusarium oxysporum flavoprotein nitroalkane oxidase; pH 7.4; 25 °C

Why This Matters

In biocatalytic process design or environmental fate assessment, the reduced enzymatic oxidation rate of branched-chain primary nitroalkanes implies a longer metabolic or environmental half-life, which may be advantageous for controlled-release applications but necessitates distinct toxicokinetic evaluation compared to rapidly oxidized unbranched analogs.

• [1] Gadda, G., & Fitzpatrick, P.F. (1999). Substrate specificity of a nitroalkane-oxidizing enzyme. Archives of Biochemistry and Biophysics, 363(2), 309–313. PMID: 10068453. View Source

Quantitative Product Distribution of 2-Methyl-1-nitrobutane in Isopentane Vapor-Phase Nitration at 380–420 °C

In the vapor-phase nitration of isopentane using 68% nitric acid, 2-methyl-1-nitrobutane constitutes 14% of the total mononitration product mixture at 380 °C and 16% at 420 °C [1]. This is compared with the tertiary nitroalkane isomer 2-methyl-2-nitrobutane, which drops from 27% to 11% over the same temperature range, and 3-methyl-1-nitrobutane, which remains constant at 13% [1]. At 420 °C, 2-methyl-1-nitrobutane exceeds the tertiary isomer by 5 percentage points, reflecting the temperature-dependent shift in regioselectivity favoring primary over tertiary nitroalkane formation [1].

Nitration yield

Head-to-head

16% at 420 °C

Temperature-dependent regioselectivity

Exceeds tertiary isomer by 5 pp at 420 °C

Evidence Dimension	Percentage of total mononitration product mixture
Target Compound Data	14% (380 °C); 16% (420 °C)
Comparator Or Baseline	2-Methyl-2-nitrobutane: 27% (380 °C), 11% (420 °C); 3-Methyl-1-nitrobutane: 13% (both temperatures)
Quantified Difference	At 420 °C: target exceeds 2-methyl-2-nitrobutane by 5 percentage points; at 380 °C: target is 13 percentage points lower
Conditions	Vapor-phase nitration; 68% HNO₃; isopentane; hydrocarbon:acid mole ratio 1.71 (380 °C) / 4.73 (420 °C); 97% C.P. isopentane

Why This Matters

For process chemists sourcing bulk 2-methyl-1-nitrobutane, this data directly informs yield expectations and optimal reactor temperature: operating at 420 °C maximizes the primary nitroalkane fraction relative to the tertiary isomer, simplifying downstream separation and improving overall process economics.

• [1] Hass, H.B., et al. (1939). Nitration of Isopentane. Industrial and Engineering Chemistry, 31(5), 649–651. View Source

2-Methyl-1-nitrobutane as a Prochiral Precursor to 2-Methyl-1-aminobutane for Chiral Amine Synthesis

Catalytic hydrogenation or metal/acid reduction of 2-methyl-1-nitrobutane yields 2-methyl-1-aminobutane, a chiral primary amine possessing a stereogenic center at the 2-position of the butyl chain [1]. This compound serves as a key chiral building block for pharmaceutical and agrochemical intermediates requiring β-branched amine pharmacophores [1]. In contrast, reduction of the linear analog 1-nitrobutane produces achiral n-butylamine, and reduction of 2-nitrobutane generates sec-butylamine—chiral but with the amine at the 2-position rather than the 1-position, producing a different substitution pattern and pharmacophoric geometry [1].

Chiral amine precursor

Reported

2-Methyl-1-aminobutane scaffold

Unique vs. n-butylamine / sec-butylamine

Sole direct precursor to β-branched chiral amine

Eliminates multi-step chiral auxiliary routes

Evidence Dimension	Chirality and substitution pattern of amine reduction product
Target Compound Data	Reduction → 2-methyl-1-aminobutane (chiral, primary amine, stereocenter at C2 of butyl chain)
Comparator Or Baseline	1-Nitrobutane → n-butylamine (achiral primary amine); 2-Nitrobutane → sec-butylamine (chiral secondary amine with different substitution pattern)
Quantified Difference	Qualitative: unique prochiral precursor to 2-methyl-1-aminobutane scaffold not accessible from linear or secondary nitroalkane isomers
Conditions	Catalytic hydrogenation (H₂, catalyst) or dissolving metal reduction (Fe/HCl, Zn/HCl)

Why This Matters

For medicinal chemistry and process R&D procurement, 2-methyl-1-nitrobutane is the sole direct nitroalkane precursor to the 2-methyl-1-aminobutane scaffold; alternative synthetic routes require multi-step sequences, making this compound the preferred cost-efficient starting material for constructing β-branched chiral amine libraries.

• [1] Scent.vn. 2-Methyl-1-nitrobutane (CAS 3457-57-6) – Synthesis and Applications. View Source

Evidence-Backed Application Scenarios for 2-Methyl-1-nitrobutane Across Purification, Safety, and Synthesis Workflows

Fractional Distillation Purification from Isopentane Nitration Product Mixtures

Based on its 156.3 °C boiling point, 2-methyl-1-nitrobutane can be separated from the lower-boiling 2-nitrobutane (138.5 °C) and 2-methyl-2-nitrobutane (150.0 °C) by fractional distillation, while separation from 3-methyl-1-nitrobutane (156.3 °C, co-boiling) requires alternative methods such as selective amine hydrochloride crystallization as demonstrated by Hass et al. [1]. Process engineers should design distillation columns targeting a reflux ratio optimized for the 3.4 °C gap versus 1-nitrobutane when this analog is present as a co-product.

Genotoxicity-Sensitive Pharmaceutical Intermediate Synthesis

When a nitroalkane intermediate is required for a synthetic route where the final API must meet ICH M7 genotoxicity guidelines, 2-methyl-1-nitrobutane is preferred over secondary nitroalkane isomers such as 2-nitrobutane. The primary nitroalkane class has been demonstrated non-mutagenic in the Ames assay (TA98, TA100, TA102), whereas 2-nitrobutane nitronate is significantly mutagenic at 10–80 μmol/plate [1]. Pharmaceutical procurement specifications should explicitly require a primary nitroalkane certificate of analysis confirming the absence of secondary nitroalkane impurities.

Liquid-Liquid Extraction Workflows Requiring High Organic-Phase Affinity

With an ACD/LogP of 1.75—approximately 2.2-fold higher than 1-nitrobutane (LogP 1.40)—2-methyl-1-nitrobutane partitions more favorably into organic solvents such as ethyl acetate, diethyl ether, or dichloromethane during aqueous workup [1]. This property is directly exploitable in reaction sequences where the nitroalkane must be extracted from an aqueous acid or base quench; the higher LogP translates to fewer extraction cycles to achieve >99% recovery, reducing solvent consumption and processing time.

Chiral Amine Building Block Synthesis for Medicinal Chemistry

2-Methyl-1-nitrobutane is the direct prochiral precursor to 2-methyl-1-aminobutane via nitro group reduction [1]. This chiral primary amine scaffold is embedded in multiple pharmaceutical candidates requiring a β-branched amine motif. Procurement of this specific nitroalkane—rather than 1-nitrobutane or 2-nitrobutane—eliminates the need for multi-step chiral auxiliary approaches or asymmetric reductive amination sequences, reducing step count by 2–3 synthetic operations and improving overall atom economy for the target amine.

Application

Selection Property

Validation Focus

Fractional distillation from nitration mixtures

Boiling point separation from secondary/tertiary isomers

Distillation efficiency and co-boiling mitigation

Genotoxicity-sensitive intermediate synthesis

Primary nitroalkane (non-mutagenic class)

Ames assay impurity profile and class confirmation

Liquid-liquid extraction workflows

Moderate lipophilicity (higher organic affinity)

Organic-phase recovery and cycle reduction potential

Chiral amine building block synthesis

Prochiral precursor to 2-methyl-1-aminobutane

Reduction step count and enantiomeric integrity control

• [1] Hass, H.B., et al. (1939). Nitration of Isopentane. Industrial and Engineering Chemistry, 31(5), 649–651. View Source